5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95%

• IUPAC Name: methyl 4-chloro-3-(3-hydroxy-4-methoxyphenyl)benzoate
• InChI: InChI=1S/C15H13ClO4/c1-19-14-6-4-9(8-13(14)17)11-7-10(15(18)20-2)3-5-12(11)16/h3-8,17H,1-2H3
• InChI Key: XTJIWYCZKUKUEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)OC)Cl)O
• Molecular Formula: C15H13ClO4
• DSSTOX Substance ID: DTXSID80685773
• Molecular Weight: 292.71 g/mol
• CAS RN: 1262002-17-4

Description

5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% (5-CMP-2MP) is an organic compound of the phenol group with a molecular weight of 285.56 g/mol. It is a white crystalline solid with a melting point of 170-171 °C. 5-CMP-2MP is a versatile compound with a wide range of applications in organic synthesis, scientific research, and laboratory experiments.

Mechanism of Action

The mechanism of action of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is not yet fully understood. However, it is believed that 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% binds to certain receptors in the body, which activates certain pathways in the body that lead to the desired effect. It is thought that 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% may act as an agonist or antagonist of certain receptors, depending on the concentration and type of receptor.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% are still being studied. However, it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been shown to have antioxidant, anti-allergic, and anti-diabetic properties. In addition, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% has been shown to have neuroprotective effects, as well as to reduce pain and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% in lab experiments include its low cost, ease of synthesis, and high purity. Additionally, 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is a versatile compound and can be used in a variety of experiments. The main limitation of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is that its mechanism of action is not yet fully understood. As such, it is important to use caution when using 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% in experiments.

Future Directions

The future directions of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% include further research into its mechanism of action, as well as its potential applications in drug development and disease treatment. Additionally, further research into the biochemical and physiological effects of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is needed in order to better understand its potential therapeutic uses. Finally, further research into the synthesis of 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is needed in order to develop more efficient and cost-effective synthesis methods.

Synthesis Methods

5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% can be synthesized through a two-step process. The first step involves the reaction of 2-methoxy-5-chlorophenol with sodium hydroxide to form 2-methoxy-5-chlorophenolate. The second step involves the reaction of 2-methoxy-5-chlorophenolate with methyl chloroformate to form 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95%. This synthesis method is simple, cost-effective, and can be used to produce high-purity 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95%.

Scientific Research Applications

5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% is a useful compound for scientific research. It is used in the development of new drugs, as it can be used as a starting material for the synthesis of a variety of compounds. 5-(2-Chloro-5-methoxycarbonylphenyl)-2-methoxyphenol, 95% has also been used to study the mechanism of action of various drugs. It has been used to study the effects of various drugs on the body, such as the effects of anti-inflammatory and anti-cancer drugs.